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Introduction
Dichlofluanid (N-[(dichlorofluoromethyl)thio]-N′,N′-dimethyl-N-phenylsulfamide) is a broad-

spectrum fungicide that has been utilized in agriculture to control a variety of fungal diseases

on fruits, vegetables, and ornamental plants. It has also seen use as a wood preservative and

in antifouling paints.[1] Understanding the environmental fate and persistence of Dichlofluanid
is critical for assessing its potential environmental impact and ensuring its safe use. This

technical guide provides a comprehensive overview of the degradation, mobility, and

bioaccumulation of Dichlofluanid in the environment, supported by quantitative data, detailed

experimental protocols, and visual representations of key processes.

Degradation of Dichlofluanid
Dichlofluanid is susceptible to degradation in the environment through several key processes,

primarily hydrolysis and photolysis. It is generally considered to be non-persistent in most soil

and aquatic systems.[2] The primary degradation product of Dichlofluanid is N,N-dimethyl-N'-

phenylsulfamide (DMSA), which is less toxic and fungicidally inactive.

Abiotic Degradation
Hydrolysis
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Hydrolysis is a major pathway for the degradation of Dichlofluanid, particularly under neutral

and alkaline conditions. The rate of hydrolysis is highly dependent on the pH of the aqueous

solution.[3][4][5][6]

Table 1: Hydrolysis Half-life (DT50) of Dichlofluanid at 22°C[3]

pH Half-life (DT50)

4 >15 days

7 >18 hours

9 <10 minutes

Photolysis

Photodegradation in the presence of sunlight also contributes to the breakdown of

Dichlofluanid. In the atmosphere, vapor-phase Dichlofluanid is expected to be degraded by

reaction with photochemically-produced hydroxyl radicals, with an estimated half-life of about

one day.[3] In aqueous media, photolysis proceeds via a first-order reaction, with half-lives

reported to be less than 23 days.[7] The presence of dissolved organic matter can influence the

rate of photolysis.

Biotic Degradation
Soil Metabolism

Information on the specific half-life of Dichlofluanid in soil is limited, but it is generally

considered to be not persistent.[2] Biodegradation is expected to occur in both soil and water.

[3]

Water-Sediment Systems

Dichlofluanid is unstable in sediment and is primarily detected as its metabolite, DMSA.[8]

This indicates that degradation in water-sediment systems is likely to be rapid, although

specific DT50 values for the entire system are not readily available.
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Degradation Pathway of Dichlofluanid
The primary degradation pathway of Dichlofluanid involves the cleavage of the N-S bond,

leading to the formation of DMSA and a dichlorofluoromethylthio moiety. DMSA can be further

degraded. Photolysis can lead to the formation of other products such as

dichlorofluoromethane and aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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